Cas no 1803766-08-6 (Ethyl 3-cyano-5-formyl-4-methylbenzoate)

• Product Name: Ethyl 3-cyano-5-formyl-4-methylbenzoate
• CAS No: 1803766-08-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5002344
• Update Time: 2025-10-18

Ethyl 3-cyano-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-formyl-4-methylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-16-12(15)9-4-10(6-13)8(2)11(5-9)7-14/h4-5,7H,3H2,1-2H3
• InChI Key： FAENHTPTSRDEDG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(C)=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-5-formyl-4-methylbenzoate

Ethyl 3-cyano-5-formyl-4-methylbenzoate (CAS No. 1803766-08-6): A Versatile Intermediate in Modern Chemical Biology

Ethyl 3-cyano-5-formyl-4-methylbenzoate (CAS No. 1803766-08-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry. This compound, characterized by its cyano and formyl functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The structural motif of Ethyl 3-cyano-5-formyl-4-methylbenzoate positions it as a valuable building block for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it an attractive candidate for further functionalization. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties.

In the realm of drug discovery, intermediates like Ethyl 3-cyano-5-formyl-4-methylbenzoate are indispensable for constructing complex molecular frameworks. The compound's ability to undergo various chemical transformations, such as condensation, cyclization, and nucleophilic addition, makes it a preferred choice for medicinal chemists. These transformations enable the creation of diverse scaffolds that can be optimized for improved biological activity and reduced toxicity.

One of the most compelling aspects of Ethyl 3-cyano-5-formyl-4-methylbenzoate is its utility in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in inflammatory responses and cancer progression. The cyano group, in particular, has been shown to enhance binding affinity to certain protein targets, thereby improving the efficacy of potential drug candidates.

The formyl group in Ethyl 3-cyano-5-formyl-4-methylbenzoate also plays a critical role in its reactivity. It can participate in condensation reactions with amines and alcohols to form amides and aldehydes, respectively. These products are further functionalized to yield more complex structures with desired pharmacological properties. The methyl group at the para position contributes to steric hindrance, which can be tailored to optimize binding interactions with biological targets.

Recent advancements in synthetic methodologies have expanded the applications of Ethyl 3-cyano-5-formyl-4-methylbenzoate. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl and vinyl groups at specific positions on the benzene ring. This flexibility has opened new avenues for designing molecules with enhanced selectivity and potency. Additionally, photoredox catalysis has been employed to access novel derivatives through controlled oxidation and reduction processes.

The compound's significance extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly utilizing intermediates like Ethyl 3-cyano-5-formyl-4-methylbenzoate in large-scale syntheses due to their reliability and cost-effectiveness. The ability to produce these intermediates in high purity under controlled conditions ensures that final drug products meet stringent regulatory standards.

In conclusion, Ethyl 3-cyano-5-formyl-4-methylbenzoate (CAS No. 1803766-08-6) is a multifaceted compound with broad applications in chemical biology and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in the pharmaceutical industry.